Cas no 27479-35-2 (Hexanedioic acid,bis(methylcyclohexyl) ester (9CI))

Hexanedioic acid,bis(methylcyclohexyl) ester (9CI) structure
27479-35-2 structure
Product Name:Hexanedioic acid,bis(methylcyclohexyl) ester (9CI)
CAS No:27479-35-2
MF:C20H34O4
MW:338.481566905975
CID:275600
PubChem ID:3015380
Update Time:2025-04-19

Hexanedioic acid,bis(methylcyclohexyl) ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Hexanedioic acid,bis(methylcyclohexyl) ester (9CI)
    • bis(1-methylcyclohexyl) hexanedioate
    • Bis(methylcyclohexyl) adipate
    • NS00028312
    • EINECS 248-488-6
    • DTXSID00181904
    • di(methylcyclohexyl) adipate
    • Bis(1-methylcyclohexyl) adipate
    • SCHEMBL1447086
    • 27479-35-2
    • Inchi: 1S/C20H34O4/c1-19(13-7-3-8-14-19)23-17(21)11-5-6-12-18(22)24-20(2)15-9-4-10-16-20/h3-16H2,1-2H3
    • InChI Key: QNQFYZMDBGPUMK-UHFFFAOYSA-N
    • SMILES: O(C(CCCCC(=O)OC1(C)CCCCC1)=O)C1(C)CCCCC1

Computed Properties

  • Exact Mass: 338.24582
  • Monoisotopic Mass: 338.24570956g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 9
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6

Hexanedioic acid,bis(methylcyclohexyl) ester (9CI) Related Literature

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